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Compound of Interest

Compound Name: Laxogenin

Cat. No.: B1674596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the purported anabolic and androgenic

properties of Laxogenin and the well-established anabolic-androgenic steroid (AAS), Anavar

(Oxandrolone). The information presented is based on available scientific literature and aims to

clarify the marketing claims surrounding Laxogenin by examining the experimental data, or

lack thereof, compared to the known pharmacological profile of Anavar.

Executive Summary
Anavar (Oxandrolone) is a synthetic derivative of testosterone with a well-documented anabolic

to androgenic ratio, making it effective for promoting lean muscle mass and strength. In

contrast, Laxogenin, a plant-derived brassinosteroid, is marketed as a "natural anabolic" with a

similar anabolic/androgenic profile to Anavar. However, scientific evidence to support these

claims for Laxogenin is lacking. A key in vivo study utilizing a modified Hershberger assay, the

gold standard for assessing anabolic and androgenic activity, found that 5α-hydroxy-

laxogenin, the compound found in many supplements, exhibited neither anabolic nor

androgenic effects in castrated male rats. This starkly contrasts with the known effects of

Anavar and challenges the marketing claims made about Laxogenin.

Quantitative Data Comparison
The anabolic/androgenic ratio of a compound is a critical measure of its therapeutic potential,

indicating its ability to promote muscle growth (anabolic effects) relative to its masculinizing
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effects (androgenic effects).

Compound
Claimed/Reported
Anabolic:Androgenic Ratio

Experimental Evidence

Anavar (Oxandrolone) 10:1[1]

Established through

pharmacological studies,

although specific preclinical

data providing this exact ratio

can be difficult to locate in

publicly available literature. It is

widely recognized in medical

and scientific literature as

having a high anabolic to

androgenic dissociation.

Laxogenin (5α-hydroxy-

laxogenin)

Claimed to be similar to

Anavar[2]

An in vivo study in castrated

male rats found no significant

anabolic or androgenic effects

at the doses tested.[3][4] In

fact, the highest dose resulted

in greater tissue atrophy in

some cases.

Experimental Protocols
The Hershberger Assay
The Hershberger assay is the internationally accepted and validated method for assessing the

androgenic and anabolic properties of a substance. The Organisation for Economic Co-

operation and Development (OECD) has established a detailed guideline for this assay (Test

Guideline 441).

Methodology:

Animal Model: Immature, castrated male rats are used. Castration removes the primary

source of endogenous androgens, making the androgen-responsive tissues highly sensitive

to exogenous androgens.
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Treatment: The test substance is administered daily for a period of 10 consecutive days. A

positive control group (e.g., treated with testosterone propionate) and a vehicle control group

are included.

Endpoints: After the treatment period, the animals are euthanized, and specific androgen-

dependent tissues are dissected and weighed. These tissues are:

Androgenic Tissues: Ventral prostate (VP), seminal vesicles (SV), and glans penis (GP).

Anabolic Tissue: Levator ani muscle (LA).

The coagulating glands and Cowper's glands are also often included as androgenic

tissues.[5]

Data Analysis: The weights of these tissues in the treated groups are compared to the

control group. An increase in the weight of the levator ani muscle indicates an anabolic

effect, while an increase in the weight of the ventral prostate and seminal vesicles indicates

an androgenic effect. The ratio of the anabolic to androgenic effect is then calculated.

A study on 5α-hydroxy-laxogenin utilized a modified version of this protocol, treating castrated

rats for two weeks and assessing the wet weights of androgenic (prostate, seminal vesicle,

penis) and anabolic (musculus levator ani and skeletal hindlimb muscles) target tissues.[1][3][4]

Signaling Pathways and Mechanisms of Action
Anavar (Oxandrolone)
Anavar is a synthetic derivative of dihydrotestosterone (DHT).[6] Its mechanism of action is

well-understood and involves binding to and activating the androgen receptor (AR) in various

tissues, including muscle and bone.[6][7]
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Anavar's Androgenic Signaling Pathway

Laxogenin (5α-hydroxy-laxogenin)
The mechanism of action for Laxogenin is not well-established and appears to be a subject of

debate. While marketed as a non-hormonal agent, some scientific evidence suggests a more

complex interaction with androgen signaling pathways.

Androgen Receptor Interaction: An in vitro study demonstrated that 5α-hydroxy-laxogenin
can bind to and trans-activate the human androgen receptor in prostate cells, particularly at

higher concentrations.[3][8][9] This suggests a potential for androgenic activity. However, the

lack of in vivo effects in the Hershberger assay indicates this may not translate to a

significant physiological response.[3][4]

Alternative Pathways: Other proposed, but not definitively proven, mechanisms include the

enhancement of protein synthesis and inhibition of protein catabolism through the Akt

signaling pathway and potential inhibition of myostatin.
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Hypothesized Signaling Pathways for Laxogenin

Experimental Workflow
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Workflow of the Hershberger Bioassay
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Conclusion
The claims of Laxogenin possessing an anabolic to androgenic ratio comparable to Anavar

are not supported by the available scientific evidence. While Anavar's anabolic and androgenic

effects are well-documented and mediated through the androgen receptor, the in vivo effects of

5α-hydroxy-laxogenin in a validated animal model for anabolic and androgenic activity were

non-existent. The in vitro finding that 5α-hydroxy-laxogenin can interact with the androgen

receptor at high concentrations did not translate into a measurable anabolic or androgenic

effect in vivo. Therefore, for the purposes of research and drug development, Laxogenin
cannot be considered a viable alternative to Anavar based on the current body of scientific

literature. Further rigorous, peer-reviewed research is required to substantiate any of the

anabolic claims made about Laxogenin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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